Cas no 377733-71-6 (Butanoic acid, 4-[(triphenylmethyl)thio]-)
377733-71-6 structure
Product Name:Butanoic acid, 4-[(triphenylmethyl)thio]-
CAS No:377733-71-6
MF:C23H22O2S
MW:362.484585285187
CID:2824711
Update Time:2023-08-07
Butanoic acid, 4-[(triphenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Tritylsulfanylbutanoic acid
- Butanoic acid, 4-[(triphenylmethyl)thio]-
- 4-(Tritylthio)butanoic acid
- 4-(tritylsulfanyl)butanoic acid
- 4-[(Triphenylmethyl)sulfanyl]butanoic acid
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- Inchi: 1S/C23H22O2S/c24-22(25)17-10-18-26-23(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-16H,10,17-18H2,(H,24,25)
- InChI Key: UDFBOXVPLSTPEC-UHFFFAOYSA-N
- SMILES: S(CCCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 372
- XLogP3: 5.4
- Topological Polar Surface Area: 62.6
Butanoic acid, 4-[(triphenylmethyl)thio]- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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